Cas no 1189749-62-9 (4-(3-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine)

• Product Name: 4-(3-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine
• CAS No: 1189749-62-9
• MF: C₁₂H₁₁ClFN₃
• MW: 251.687244653702
• MDL: MFCD13176462
• CID: 4685104
• PubChem ID: 45495834
• Update Time: 2025-10-28

4-(3-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine
• 4-(3-chloro-2-fluorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• BBL032348
• STK937729
• T3210
• Z2523312217
• 3H-imidazo[4,5-c]pyridine, 4-(3-chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-
• 4-(3-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine

• MDL： MFCD13176462
• Inchi： 1S/C12H11ClFN3/c13-8-3-1-2-7(10(8)14)11-12-9(4-5-15-11)16-6-17-12/h1-3,6,11,15H,4-5H2,(H,16,17)
• InChI Key： MWHHBXDRSCBOKU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1C2=C(CCN1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Topological Polar Surface Area: 40.7

4-(3-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 4-(3-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine

Introduction to 4-(3-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-cpyridine (CAS No: 1189749-62-9)

The compound 4-(3-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-cpyridine (CAS No: 1189749-62-9) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This molecule, characterized by its intricate fused ring system and functional group distribution, has garnered attention for its structural complexity and biological relevance. The presence of both chloro and fluoro substituents on the aromatic ring introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of imidazo[4,5-cpyridine motifs in the development of bioactive molecules. These scaffolds are known for their ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The tetrahydropyrimidine core further enhances the molecule's potential by providing a flexible conformation that can be optimized for binding affinity and selectivity. The specific arrangement of substituents in 4-(3-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-cpyridine has been strategically designed to modulate its pharmacokinetic properties and improve its suitability for therapeutic use.

In the context of contemporary pharmaceutical research, this compound exemplifies the trend toward rational drug design, where structural features are meticulously tailored to enhance biological activity. The chloro and fluoro groups are particularly noteworthy, as they are frequently employed in medicinal chemistry due to their ability to influence molecular interactions at the target site. The fluorine atom, in particular, is known for its ability to increase metabolic stability and binding affinity, while the chlorine atom can serve as a hydrogen bond acceptor or participate in hydrophobic interactions. These properties make 4-(3-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-cpyridine a versatile building block for the synthesis of more complex drug candidates.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the imidazo[4,5-cpyridine core followed by functional group modifications to introduce the chloro and fluoro substituents. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity. The use of computational methods to predict reaction outcomes has also played a crucial role in streamlining the synthetic pathway. These advancements underscore the interdisciplinary nature of modern medicinal chemistry, where chemical synthesis is integrated with computational modeling and biophysical studies.

Biological evaluation of 4-(3-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-cpyridine has revealed promising activity against several targets of interest. Initial assays have shown potential inhibitory effects on enzymes implicated in inflammatory pathways and cancer cell proliferation. The compound's ability to modulate these pathways is attributed to its unique structural features that allow it to interact with key binding sites on biological targets. Further studies are underway to elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The impact of imidazo[4,5-cpyridine derivatives on therapeutic intervention cannot be overstated. These molecules have been extensively studied for their antimicrobial properties as well as their role in treating neurological disorders. The structural diversity within this class allows for the exploration of multiple biological functions simultaneously. For instance, 4-(3-Chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-cpyridine may exhibit both anti-inflammatory and anticancer effects depending on how it interacts with different biological targets. This versatility makes it an attractive candidate for further development into a multifunctional therapeutic agent.

Advances in analytical techniques have enabled researchers to gain deeper insights into the properties of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming its molecular structure and purity. Additionally, X-ray crystallography has provided detailed information about its three-dimensional conformation, which is critical for understanding how it interacts with biological targets at the atomic level. These structural insights have guided modifications aimed at improving its pharmacological profile.

The future direction of research on CAS No: 1189749-62-9 is likely to focus on optimizing its pharmacokinetic properties through structure-activity relationship (SAR) studies. By systematically varying substituents on the aromatic ring, researchers can fine-tune its potency, selectivity, and metabolic stability. Additionally, exploring novel synthetic routes may lead to more cost-effective production methods, making it more accessible for clinical development.

In conclusion, 4-(3-Chloro-2-fluorophenyl)-4, 5, 6, 7-tetrahydro-3H-imidazo[ 4, 5-cpyridine (CAS No: 1189749-62-9) stands out as a significant contribution to medicinal chemistry due to its complex structure and promising biological activity. Its unique combination of functional groups makes it a valuable scaffold for developing new therapeutics targeting various diseases. As research continues, this compound is expected to play a pivotal role in advancing our understanding of heterocyclic chemistry and its applications in drug discovery.